
Personal protective equipment for handling 1H-
Indazole-5-boronic acid

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 1H-Indazole-5-boronic acid

Cat. No.: B1318709 Get Quote

Essential Safety and Handling Guide for 1H-
Indazole-5-boronic acid
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1H-Indazole-5-boronic acid.

Adherence to these protocols is essential for ensuring laboratory safety and procedural

accuracy.

Chemical Identifier and Hazard Information:

Identifier Value

CAS Number 338454-14-1

Molecular Formula C₇H₇BN₂O₂[1]

Molecular Weight 161.95 g/mol [1]

Form Solid, powder

Melting Point 175-180 °C[1]

Storage Temperature 2-8°C

GHS Hazard Classification:
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Hazard Class Category

Acute Toxicity, Oral Category 4

Skin Irritation Category 2[2]

Eye Irritation Category 2[2]

Specific target organ toxicity — single exposure

(Respiratory system)
Category 3[2]

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Signal Word: Warning[1]

Pictogram:

alt text

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to minimize exposure.
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting chemical safety

goggles or a face shield.[3][4]

[5][6]

To protect eyes from dust and

splashes that can cause

serious irritation.[3][5]

Hand Protection
Chemically resistant gloves

(e.g., nitrile).[3][4][5]

To prevent skin contact and

potential irritation.[3] Gloves

should be inspected before

use and changed if

contaminated.[5]

Body Protection

Laboratory coat. For larger

quantities or splash risk, a

chemical-resistant apron is

recommended.[3]

To protect skin from accidental

contact and spills.[3][5]

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used if

dust or aerosols are

generated.[3][4][5][6]

To prevent irritation of the

respiratory tract.[3][5]

Operational and Handling Plan
Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[2][3][4]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2][3][5]

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure the work area is clean and uncluttered.[5] Confirm that

safety equipment, including eyewash stations and safety showers, is accessible.[2][5]
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Donning PPE: Put on all required personal protective equipment as detailed in the table

above.

Handling the Compound:

Avoid the formation and inhalation of dust and aerosols.[2][4]

Weigh and transfer the solid using appropriate tools like a spatula to minimize dust

generation.[5]

Keep the container tightly closed when not in use.[2][4][5]

Hygiene Measures:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[3][5]

Do not eat, drink, or smoke in the laboratory or handling area.[2][3][4]

Remove and wash any contaminated clothing before reuse.[2][3]

Disposal Plan
All waste containing 1H-Indazole-5-boronic acid must be treated as hazardous waste.

Waste Collection: Collect all contaminated materials, including used PPE, absorbent

materials from spills, and empty containers, in a designated, labeled, and sealed container

for hazardous waste.[3]

Disposal Method: Dispose of chemical waste in accordance with local, state, and federal

regulations. Do not pour waste down the drain.[3] Contact a licensed professional waste

disposal service.[7] For liquid waste, consider dissolving the material in a combustible

solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.[7]

Spill Response Protocol
Evacuate: Immediately clear the spill area of all non-essential personnel.[3]

Ventilate: If safe to do so, ensure the area is well-ventilated.[3]
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Contain: For small spills, use an inert absorbent material such as sand or vermiculite to

contain the substance. Avoid raising dust.[3]

Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container

for hazardous waste disposal.[3]

Experimental Workflow for Handling 1H-Indazole-5-boronic acid

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/product/b1318709?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1318709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of 1H-Indazole-5-boronic acid

Preparation
- Verify fume hood function

- Locate safety shower/eyewash
- Clear workspace

Don PPE
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Proceed

Chemical Handling
- Work in fume hood

- Minimize dust generation
- Keep container sealed

Proceed

Post-Handling
- Decontaminate workspace

- Doff PPE correctly

Task Complete

Emergency Spill
- Evacuate & Ventilate

- Contain with inert material
- Collect for disposal

Spill Occurs

Waste Disposal
- Collect all waste in a labeled,

sealed hazardous waste container

Generate Waste Cleanup Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 1H-Indazole-5-boronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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